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Compound of Interest

Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202

An In-depth Technical Guide on the Physical Properties of 1-Cyclohexene-1-methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Cyclohexene-1-methanol (CAS No: 4845-04-9). The information is curated for professionals
in research and development who require precise data for experimental design, process
development, and quality control. This document includes quantitative physical data, detailed
experimental protocols for their determination, and a logical workflow for a common synthesis
route.

Core Physical and Chemical Properties

1-Cyclohexene-1-methanol, also known as (Cyclohex-1-en-1-yl)methanol, is an organic
compound with the molecular formula C7H120.[1][2][3] It presents as a colorless to pale yellow
liquid and is characterized by a cyclohexene ring functionalized with a hydroxymethyl group.[2]
This structure, featuring both a polar hydroxyl group and a nonpolar hydrocarbon ring, dictates
its solubility and reactivity.

Data Presentation: Physical Properties

The quantitative physical properties of 1-Cyclohexene-1-methanol are summarized in the
table below. The data is a combination of experimental and calculated values from various
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chemical databases. For context, properties of the related isomer, 3-Cyclohexene-1-methanol,
are also included where direct experimental data for the primary compound is unavailable.
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Value for 1-
Cyclohexen .
Property a Unit Data Type Source(s) Notes
e- -
methanol
Molecular
C7H120 - - [11121[31[4] -

Formula
Based on

Molecular )

] 112.17 g/mol Calculated [11[31[41[5] IUPAC atomic

Weight )
weights.

CAS Number  4845-04-9 - - [1][2][4] -

Colorless to
Appearance pale yellow - Experimental [2] -
liquid
- ) ) At 760

Boiling Point 189 °C Experimental [3]
mmHg.

206.95 Joback

°C (K) Calculated [1]
(480.10 K) Method.
Density 0.964 g/cm3 Experimental [3] -
The related
isomer, 3-
Cyclohexene-
Refractive 1-methanol,
Not Available - - -

Index (n20/D) has a
refractive
index of
1.484.
Crippen

Water log1o(S) = Method;

. mol/L Calculated [1] o

Solubility -1.76 indicates low
solubility.

Octanol/Wate  1.479 - Calculated [1] Crippen

r Partition Method.
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Coeff. (logP)

Experimental Protocols for Property Determination

The following sections detail standardized laboratory methodologies for determining the key
physical properties of liquid compounds like 1-Cyclohexene-1-methanol.

Determination of Boiling Point

The boiling point is a critical indicator of a liquid's volatility and purity. A common and effective
method is distillation.

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

o Sample Preparation: Place a small volume of 1-Cyclohexene-1-methanol and a few boiling
chips into the round-bottom flask.

o Heating: Gently heat the flask using a heating mantle.

» Observation: Monitor the temperature as the liquid begins to boil and the vapor rises. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor that is distilling.

o Data Recording: The boiling point is the stable temperature recorded on the thermometer
during the distillation of the liquid. This temperature should remain constant as the pure
distillate is collected.

Determination of Density

Density is the mass per unit volume and is a fundamental physical property used for substance
identification.

Methodology: Using a Graduated Cylinder and Balance

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b154202?utm_src=pdf-body
https://www.benchchem.com/product/b154202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mass of Empty Cylinder: Place a clean, dry graduated cylinder on an electronic balance and
tare the mass to zero, or record the mass of the empty cylinder.

e Volume Measurement: Carefully pour a known volume of 1-Cyclohexene-1-methanol (e.g.,
10 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus at eye
level to avoid parallax error.

o Mass Measurement: Place the graduated cylinder containing the liquid back on the balance
and record the total mass.

o Calculation: Subtract the mass of the empty cylinder from the total mass to find the mass of
the liquid. Calculate the density using the formula: Density (p) = Mass (m) / Volume (V)

» Replication: For improved accuracy, repeat the measurement several times and calculate the
average density.

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is highly
characteristic of a pure compound. It is typically measured using an Abbe refractometer.

Methodology: Abbe Refractometer
o Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.

o Sample Application: Place a few drops of 1-Cyclohexene-1-methanol onto the prism
surface of the refractometer.

o Measurement: Close the prism and allow the sample to equilibrate to the instrument's
temperature (usually 20°C).

e Reading: Look through the eyepiece and adjust the knob until the light and dark fields meet
at the crosshairs.

» Data Recording: Read the refractive index value from the instrument's scale. The reading is
typically recorded to four decimal places.
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Determination of Solubility

Solubility is determined by observing the maximum amount of a solute that can dissolve in a
solvent at a specific temperature to form a saturated solution.

Methodology: Shake-Flask Method

e Preparation: Add an excess amount of 1-Cyclohexene-1-methanol (the solute) to a known
volume of the solvent (e.g., water, ethanol, hexane) in a sealed vial or flask. The presence of
undissolved solute is necessary to ensure saturation.

o Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-
48 hours) to ensure equilibrium is reached. A mechanical shaker or magnetic stirrer is used

for this purpose.
o Separation: Allow the mixture to stand without agitation to let the undissolved solute settle.

o Sampling: Carefully extract a known volume of the supernatant (the saturated solution)
without disturbing the undissolved solute. Filtration through a syringe filter may be necessary.

e Analysis: Quantify the concentration of 1-Cyclohexene-1-methanol in the sampled solution
using an appropriate analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC). The resulting concentration is the solubility of
the compound in that solvent at that temperature.

Mandatory Visualization
Synthetic Workflow

A common and efficient method for synthesizing primary allylic alcohols like 1-Cyclohexene-1-
methanol is the reduction of the corresponding a,3-unsaturated aldehyde, in this case, 1-
Cyclohexene-1-carboxaldehyde. This reaction is typically performed using a mild reducing
agent such as sodium borohydride (NaBHa4). The following diagram illustrates the experimental

workflow for this synthesis.

Caption: Experimental workflow for the synthesis of 1-Cyclohexene-1-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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